Cas no 2126161-53-1 (7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine)

7,7-Dimethyl-6-oxaspiro[3.4]octan-2-amine is a spirocyclic amine compound featuring a unique oxaspiro structure, which confers distinct chemical and steric properties. The rigid spiro framework enhances stability and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the amine functional group allows for further derivatization, enabling the development of novel bioactive molecules. Its 7,7-dimethyl substitution contributes to increased lipophilicity, potentially improving membrane permeability in drug design applications. This compound is particularly useful in asymmetric synthesis and catalysis due to its constrained geometry, offering precise control over stereochemical outcomes. Its well-defined structure ensures reproducibility in research and industrial processes.
7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine structure
2126161-53-1 structure
Product Name:7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine
CAS No:2126161-53-1
MF:C9H17NO
MW:155.237382650375
CID:4639121
Update Time:2025-06-08

7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine
    • Inchi: 1S/C9H17NO/c1-8(2)5-9(6-11-8)3-7(10)4-9/h7H,3-6,10H2,1-2H3
    • InChI Key: JLYMRRFIBXVBTP-UHFFFAOYSA-N
    • SMILES: C1C2(CC(C)(C)OC2)CC1N

7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine Pricemore >>

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Additional information on 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine

Recent Advances in the Study of 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine (CAS: 2126161-53-1)

The compound 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine (CAS: 2126161-53-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic structure of 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine as a key feature contributing to its pharmacological properties. The compound's rigid spiro scaffold has been shown to enhance binding affinity and selectivity towards specific biological targets, making it a promising candidate for the development of novel therapeutics. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and enantiomeric purity, which is critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine exhibits notable activity in modulating central nervous system (CNS) targets. Specifically, it has shown potential as a modulator of neurotransmitter receptors, which could pave the way for new treatments for neurological disorders such as depression, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) efficiently further underscores its therapeutic potential in CNS-related conditions.

Moreover, recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles for 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine. These properties, combined with its low toxicity in preclinical models, suggest that the compound could be a viable candidate for further clinical development. Researchers are currently exploring its potential in combination therapies and as a scaffold for the design of derivatives with enhanced activity and reduced side effects.

In conclusion, 7,7-dimethyl-6-oxaspiro[3.4]octan-2-amine (CAS: 2126161-53-1) represents a promising avenue for drug discovery, particularly in the realm of CNS therapeutics. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through the drug development pipeline. The compound's unique structural features and demonstrated biological activity make it a compelling subject for future studies in chemical biology and medicinal chemistry.

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